Cas no 2490-19-9 (Tuberculostearic Acid Methyl Ester)

• Product Name: Tuberculostearic Acid Methyl Ester
• CAS No: 2490-19-9
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• CID: 2065627
• Update Time: 2025-04-23

Tuberculostearic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (+-)-10-methyl-stearic acid methyl ester
• (+-)-10-Methyl-stearinsaeure-methylester
• 10-Methyl-octadecansaeure-methylester
• 9-Methyl-octadecan-18-saeuremethylester
• methyl (R,S)-10-methyloctadecanoate
• Methyl Tuberculostearat-d(2)
• Methyl-10-methyloctadecanoat
• Tuberculostearinsaeure-methylester
• methyl 10-methyloctadecanoate
• Tuberculostearic Acid Methyl Ester

• Inchi： 1S/C20H40O2/c1-4-5-6-7-10-13-16-19(2)17-14-11-8-9-12-15-18-20(21)22-3/h19H,4-18H2,1-3H3
• InChI Key： ATERKICZYCBQCQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCC(C)CCCCCCCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Tuberculostearic Acid Methyl Ester

(+-)-10-Methyl-Stearic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No 2490-19-9, commonly referred to as (±)-10-methyl-stearic acid methyl ester, is a significant molecule in the field of organic chemistry and its applications. This compound is a derivative of stearic acid, which is a saturated fatty acid with an 18-carbon chain. The addition of a methyl group at the 10th position introduces unique properties that make it valuable in various industries.

Structure and Properties

(±)-10-Methyl-stearic acid methyl ester has a molecular formula of C20H40O2, with a molecular weight of 316.5 g/mol. The presence of the methyl group at the 10th position creates a branch in the carbon chain, which affects its physical and chemical properties. This branching can influence the compound's melting point, solubility, and reactivity compared to its unbranched counterpart.

Synthesis and Applications

The synthesis of (±)-10-methyl-stearic acid methyl ester typically involves esterification reactions, where stearic acid is reacted with methanol in the presence of an acid catalyst. This compound finds applications in the manufacturing of surfactants, lubricants, and plasticizers due to its unique structure and properties.

Recent Research Findings

Recent studies have explored the use of (±)-10-methyl-stearic acid methyl ester in bio-based materials and green chemistry. Researchers have investigated its potential as a precursor for biodegradable polymers, contributing to sustainable development efforts. Additionally, advancements in catalytic processes have improved the efficiency of its synthesis, reducing environmental impact.

Safety and Handling

As with all chemical compounds, proper handling and storage are essential to ensure safety. (±)-10-Methyl-stearic acid methyl ester should be stored in a cool, dry place away from direct sunlight to prevent degradation. It is important to follow standard safety protocols when working with this compound to minimize health risks.

In conclusion, (±)-10-methyl-stearic acid methyl ester is a versatile compound with a wide range of applications across various industries. Its unique structure and properties make it an important focus for ongoing research and development efforts.